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Compound of Interest

Compound Name: HTH-02-006

Cat. No.: B15621517

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
HTH-02-006 is a potent and selective small molecule inhibitor of NUAK family kinase 2

(NUAK2), a component of the Hippo signaling pathway.[1][2][3] NUAK2 expression is elevated

in prostate cancer and is associated with an increased risk of metastasis.[4] The compound

demonstrates significant anti-tumor efficacy in preclinical models of cancers with high Yes-

associated protein (YAP) activity, including prostate cancer.[1][5] The Hi-Myc Ventral Prostate 2

(HMVP2) cell line, derived from a ventral prostate tumor in a Hi-Myc transgenic mouse,

provides a relevant syngeneic allograft model for studying prostate cancer.[6][7][8][9] These

cells exhibit basal-epithelial and cancer stem cell-like characteristics, forming tumors when

implanted in syngeneic FVB/N mice.[6][7][8][9]

These application notes provide a summary of the effects of HTH-02-006 on HMVP2 prostate

cancer cells and a detailed protocol for evaluating its in vivo efficacy in an HMVP2 allograft

model.
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HTH-02-006 functions by inhibiting the kinase activity of NUAK2.[1][5] This inhibition leads to a

reduction in the phosphorylation of the NUAK2 substrate MYPT1 at serine 445, which in turn

decreases the phosphorylation of the downstream Myosin Light Chain (MLC).[1][5] This

cascade ultimately disrupts actomyosin cytoskeleton activation.[5] In the context of prostate

cancer, NUAK2 inhibition by HTH-02-006 leads to the inactivation of the transcriptional co-

activator YAP and the downregulation of its target genes, including NUAK2 itself and c-MYC.[1]

[4] This results in reduced cancer cell proliferation, spheroid growth, and invasion.[4][10]
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Figure 1: Simplified signaling pathway of HTH-02-006 action in prostate cancer cells.
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In Vitro Efficacy of HTH-02-006 on Prostate Cancer Cell
Spheroids

Cell Line Treatment Duration IC50 (µM) Reference

HMVP2 HTH-02-006 9 days 5.72 [1]

LAPC-4 HTH-02-006 9 days 4.65 [1]

22RV1 HTH-02-006 9 days 5.22 [1]

In Vivo Efficacy of HTH-02-006 in HMVP2 Allograft Model
Parameter

Vehicle
Control

HTH-02-006 Outcome Reference

Dosage N/A 10 mg/kg - [1][5]

Administration
Intraperitoneal

(i.p.), twice daily

Intraperitoneal

(i.p.), twice daily
- [1][5]

Duration 20 days 20 days - [1][5]

Tumor Growth - -
Significantly

inhibited
[1][5]

Tumor Cell

Proliferation

(Ki67)

- -
Significantly

decreased
[5]

NUAK2 Protein

Expression
- -

Downregulated

in tumors
[5]

Experimental Protocols
Protocol 1: In Vitro 3D Spheroid Growth Assay
This protocol details the methodology to assess the inhibitory effect of HTH-02-006 on the

growth of HMVP2 prostate cancer cell spheroids.

Materials:
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HMVP2 cells

RPMI-1640 medium with 10% FBS

HTH-02-006 (powder)

DMSO

Ultra-low attachment 96-well plates

CellTiter-Glo® 3D Cell Viability Assay

Plate reader with luminescence detection

Procedure:

Cell Culture: Culture HMVP2 cells in RPMI-1640 medium supplemented with 10% FBS at

37°C in a 5% CO2 incubator.

Spheroid Formation: Seed 2,000 HMVP2 cells per well in an ultra-low attachment 96-well

plate to allow for spheroid formation.

Compound Preparation: Prepare a stock solution of HTH-02-006 in DMSO. Perform serial

dilutions in culture medium to achieve final concentrations ranging from 0.5 to 20 µM.

Treatment: After 72 hours of spheroid formation, replace the medium with fresh medium

containing the various concentrations of HTH-02-006 or a vehicle control (DMSO).

Incubation: Incubate the plates for 9 days, changing the medium with freshly prepared

compound every 48 hours.

Viability Assessment: On day 9, assess cell viability using the CellTiter-Glo® 3D Cell Viability

Assay according to the manufacturer's instructions.

Data Analysis: Measure luminescence using a plate reader. Normalize the results to the

vehicle-treated control wells and plot a dose-response curve to calculate the IC50 value.

Protocol 2: In Vivo HMVP2 Allograft Study
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This protocol describes the procedure for establishing HMVP2 allografts in syngeneic mice and

evaluating the anti-tumor efficacy of HTH-02-006.

Materials:

HMVP2 cells

6-week-old male FVB/N mice

Matrigel

HTH-02-006

DMSO

Corn oil

Sterile syringes and needles

Calipers

Animal balance

Procedure:

Cell Preparation: Harvest HMVP2 cells and resuspend them in a 1:1 mixture of serum-free

medium and Matrigel at a concentration of 1 x 10^6 cells per 100 µL.

Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of

each 6-week-old male FVB/N mouse.

Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with

calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

Treatment Initiation: Once tumors reach an average volume of 100-150 mm^3, randomize

mice into treatment and vehicle control groups.

Drug Formulation and Administration:
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Prepare the HTH-02-006 formulation at 10 mg/kg. A common vehicle is a formulation of

10% DMSO and 90% corn oil.[11]

Administer HTH-02-006 or the vehicle control via intraperitoneal (i.p.) injection twice daily.

Treatment Duration: Continue the treatment for 20 consecutive days.

Monitoring: Monitor animal body weight and overall health throughout the study.

Endpoint and Tissue Collection: At the end of the 20-day treatment period, euthanize the

mice. Excise the tumors, weigh them, and process them for further analysis (e.g.,

immunohistochemistry for Ki67 and Western blot for NUAK2).
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Figure 2: Experimental workflow for the HMVP2 prostate cancer allograft model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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